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Compound of Interest

Compound Name: lalpha, 24, 25-Trihydroxy VD2

Cat. No.: B8082321

In-Depth Technical Guide: 1a,24,25-
Trihydroxyvitamin D2

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 1a,24,25-Trihydroxyvitamin D2
(1a,24,25-(0OH)3Dz2), a metabolite of vitamin D2. The document details its chemical properties,
including its CAS number and molecular weight, and delves into its synthesis, primarily through
the action of the enzyme CYP24A1. Furthermore, this guide explores the biological activity of
this metabolite, its interaction with the vitamin D receptor (VDR), and its role in calcium
homeostasis and gene regulation. Experimental methodologies and quantitative data are
presented to support researchers and professionals in the field of drug development and
vitamin D metabolism studies.

Chemical and Physical Properties

1a,24,25-Trihydroxyvitamin D2 is a hydroxylated metabolite of Vitamin D2 (ergocalciferol). The
introduction of hydroxyl groups at the 1a, 24, and 25 positions significantly influences its
biological activity and metabolic fate.
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Property Value

CAS Number 457048-34-9
Molecular Weight 444.65 g/mol
Molecular Formula C28H4404

Synthesis and Metabolism

The primary route for the synthesis of 1a,24,25-Trihydroxyvitamin D2 is through the enzymatic
action of 25-hydroxyvitamin D-24-hydroxylase, encoded by the CYP24A1 gene. This
mitochondrial enzyme plays a crucial role in the catabolism of active vitamin D metabolites.

Enzymatic Synthesis Workflow

The synthesis of 1a,24,25-(OH)sDz is a key step in the inactivation pathway of the active form
of vitamin D2, 1a,25-dihydroxyvitamin D2 (10,25-(OH)2Dz2). The enzyme CYP24A1
hydroxylates 1a,25-(OH)zD:z at the C-24 position to produce 1a,24,25-(0OH)sDs.

Enzymatic Synthesis of 1a,24,25-(OH)3D2

||||||||| 5. D2 1a, D2 (Active Form) 10,24, CYP24A1 (24-hydroxylase)

Click to download full resolution via product page

Caption: Enzymatic synthesis pathway of 1a,24,25-Trihydroxyvitamin Dz.

Experimental Protocol: Enzymatic Synthesis of 1a,24,25-
Trihydroxyvitamin D2 (Generalized)

This protocol describes a general method for the in vitro synthesis of 1a,24,25-(OH)sD2 using
recombinant human CYP24A1.

Materials:
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e Recombinant human CYP24A1 expressed in an appropriate system (e.g., E. coli).
e 1a,25-dihydroxyvitamin D2 (substrate).

e NADPH-cytochrome P450 reductase.

e NADPH.

» Reaction buffer (e.g., potassium phosphate buffer, pH 7.4, containing glycerol).

o Extraction solvent (e.qg., ethyl acetate).

o HPLC system for purification and analysis.

Procedure:

e Reaction Setup: Prepare a reaction mixture containing the reaction buffer, recombinant
CYP24A1, NADPH-cytochrome P450 reductase, and the substrate, 1a,25-(0OH)2Dx-.

« Initiation: Start the reaction by adding NADPH.
¢ Incubation: Incubate the reaction mixture at 37°C for a specified period (e.g., 30-60 minutes).

o Termination and Extraction: Stop the reaction by adding the extraction solvent. Vortex
thoroughly and centrifuge to separate the organic and aqueous phases.

« Purification: Collect the organic phase and evaporate the solvent. Re-dissolve the residue in
the mobile phase for HPLC.

e Analysis: Purify and identify the product, 1a,24,25-(OH)sD2, using HPLC and confirm its
structure by mass spectrometry.

Biological Activity and Mechanism of Action

While often considered a catabolic product, 1a,24,25-(OH)sD2 exhibits biological activity,
although generally less potent than its precursor, 1a,25-(OH)zDx2. Its effects are primarily
mediated through the Vitamin D Receptor (VDR).
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Vitamin D Receptor (VDR) Binding and Signaling

Pathway

Upon entering a target cell, 1a,24,25-(OH)sD2 can bind to the VDR. This complex then
heterodimerizes with the Retinoid X Receptor (RXR). The resulting VDR-RXR complex
translocates to the nucleus and binds to Vitamin D Response Elements (VDRES) on the DNA,
thereby modulating the transcription of target genes.

VDR Signaling Pathway of 1¢,24,25-(OH)3D2
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 To cite this document: BenchChem. [1lalpha, 24, 25-Trihydroxy VD2 CAS number and
molecular weight]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8082321#1alpha-24-25-trihydroxy-vd2-cas-number-
and-molecular-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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